Cas no 1349702-26-6 (N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride)
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-(Piperidin-3-yl)methanesulfonamidehydrochloride
- n-[(3s)-piperidin-3-yl]methanesulfonamide hydrochloride
- N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride
-
- MDL: MFCD18917188
- Inchi: 1S/C6H14N2O2S.ClH/c1-11(9,10)8-6-3-2-4-7-5-6;/h6-8H,2-5H2,1H3;1H/t6-;/m0./s1
- InChI Key: VNFMQVRIDMOXMR-RGMNGODLSA-N
- SMILES: N([C@@H]1CNCCC1)S(=O)(=O)C.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494866-1g |
(S)-N-(Piperidin-3-yl)methanesulfonamidehydrochloride |
1349702-26-6 | 97% | 1g |
$515 | 2023-03-27 | |
| Fluorochem | 069475-1g |
S)-N-(Piperidin-3-yl)methanesulfonamide hydrochloride |
1349702-26-6 | 1g |
£360.00 | 2022-03-01 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD497773-1g |
(S)-N-(Piperidin-3-yl)methanesulfonamide hydrochloride |
1349702-26-6 | 97% | 1g |
¥1990.0 | 2023-04-02 | |
| Fluorochem | 069475-1g |
(S)-N-(Piperidin-3-yl)methanesulfonamide hydrochloride |
1349702-26-6 | 1g |
£523.00 | 2023-04-18 | ||
| Enamine | EN300-6477643-0.05g |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride |
1349702-26-6 | 95.0% | 0.05g |
$42.0 | 2025-03-15 | |
| Enamine | EN300-6477643-0.1g |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride |
1349702-26-6 | 95.0% | 0.1g |
$66.0 | 2025-03-15 | |
| Enamine | EN300-6477643-0.25g |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride |
1349702-26-6 | 95.0% | 0.25g |
$92.0 | 2025-03-15 | |
| Enamine | EN300-6477643-0.5g |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride |
1349702-26-6 | 95.0% | 0.5g |
$175.0 | 2025-03-15 | |
| Enamine | EN300-6477643-1.0g |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride |
1349702-26-6 | 95.0% | 1.0g |
$256.0 | 2025-03-15 | |
| Enamine | EN300-6477643-2.5g |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride |
1349702-26-6 | 95.0% | 2.5g |
$503.0 | 2025-03-15 |
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride: A Comprehensive Overview
N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride (CAS no. 1349702-26-6) is a compound of significant interest in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in drug discovery and therapeutic interventions. The focus of this article is to provide an in-depth exploration of this compound, highlighting its chemical structure, pharmacological significance, and the latest research findings that underscore its relevance in modern medicine.
The chemical structure of N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride consists of a piperidine ring substituted at the 3-position with a methanesulfonamide group, which is further salted with hydrochloride. This configuration imparts distinct physicochemical properties that make it a valuable scaffold for medicinal chemistry. The presence of the chiral center at the 3-position of the piperidine ring enhances its pharmacological profile by allowing for stereoselective synthesis and optimization.
In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride is a critical factor that influences its pharmacokinetic and pharmacodynamic properties. Advanced synthetic methodologies have enabled the precise control of stereochemistry, leading to highly enantiopure derivatives that exhibit enhanced biological activity.
One of the most compelling aspects of N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride is its potential as a lead compound in the development of novel therapeutic agents. Its structural features make it amenable to modifications that can target various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. This has spurred considerable research into its role as a precursor for drugs targeting conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders.
The pharmacological evaluation of N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride has revealed several promising characteristics. Preclinical studies have demonstrated its ability to interact with specific molecular targets with high selectivity, minimizing off-target effects. Additionally, its solubility profile and stability under physiological conditions make it an attractive candidate for formulation into oral or injectable pharmaceuticals. These attributes are crucial for ensuring bioavailability and therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride interacts with biological targets. These techniques have allowed researchers to predict binding affinities and optimize drug-like properties with greater precision. By leveraging these tools, scientists have been able to design analogs with improved potency and reduced toxicity, bringing us closer to the development of next-generation therapeutics.
The synthesis of N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent innovations in synthetic chemistry have led to more efficient routes, including asymmetric synthesis methods that facilitate the production of enantiomerically pure compounds. These advancements not only streamline the manufacturing process but also reduce costs, making it more feasible for pharmaceutical companies to explore derivatives based on this scaffold.
In conclusion, N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions facing society today.
1349702-26-6 (N-[(3S)-piperidin-3-yl]methanesulfonamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)